Cas no 107534-93-0 (Macelignan)
Macelignan Chemical and Physical Properties
Names and Identifiers
-
- (+)-Anwulignan
- Anwuligan
- ANWULIGNAN
- 4-[(2S,3R)-4-(1,3-Benzodioxol-5-yl)-2,3-dimethylbutyl]-2-methoxyphenol
- Macelignan
- Phenol,4-[(2S,3R)-4-(1,3-benzodioxol-5-yl)-2,3-diMethylbutyl]-2-Methoxy-
- Calophyn
- austrobailignan 6
- HMS2219A18
- UNII-8PP3614Z43
- 4-[(2S,3R)-4-(1,3-Benzodioxol-5-yl)-2,3-dimethylbutyl]-2-methoxy-phenol
- MLS000728494
- 8PP3614Z43
- SMR000445701
- Phenol, 4-((2S,3R)-4-(1,3-benzodioxol-5-yl)-2,3-dimethylbutyl)-2-methoxy-
- (+)-Anwulignan;Anwuligan
- Macelignan, >=98% (HPLC)
- BDBM90735
- cid_10404245
- (8R,8'S)-7-(3,4-methylenedioxyphenyl)-7'
- (8R,8'S)-7-(3,4-methylenedioxyphenyl)-7'-(4-hydroxy-3-methoxyphenyl)-8,8'-dimethylbutane
- HMS22
- Anwuligan, 98%, from Schisandra chinensis
- FT-0696054
- 4-[4-(2H-1,3-benzodioxol-5-yl)-2,3-dimethylbutyl]-2-methoxyphenol
- 4-[4-(1,3-Benzodioxol-5-yl)-2,3-dimethylbutyl]-2-methoxyphenol
- FT-0697283
- Phenol, 4-[4-(1,3-benzodioxol-5-yl)-2,3-dimethylbutyl]-2-methoxy-, [S-(R*,S*)]-
- 4-[4-(1,3-benzodioxol-5-yl)-2,3-dimethyl-butyl]-2-methoxy-phenol
- QDDILOVMGWUNGD-UHFFFAOYSA-N
- AKOS040738922
- Compound NP-013791
- NS00097293
-
- MDL: MFCD09953803
- Inchi: 1S/C20H24O4/c1-13(8-15-4-6-17(21)19(10-15)22-3)14(2)9-16-5-7-18-20(11-16)24-12-23-18/h4-7,10-11,13-14,21H,8-9,12H2,1-3H3/t13-,14+/m0/s1
- InChI Key: QDDILOVMGWUNGD-UONOGXRCSA-N
- SMILES: O1C([H])([H])OC2C([H])=C([H])C(=C([H])C1=2)C([H])([H])[C@@]([H])(C([H])([H])[H])[C@@]([H])(C([H])([H])[H])C([H])([H])C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])O[H]
Computed Properties
- Exact Mass: 328.16700
- Monoisotopic Mass: 328.16745924 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 328.4
- XLogP3: 5.2
- Topological Polar Surface Area: 47.9
Experimental Properties
- Color/Form: Powder
- Density: 1.159
- Melting Point: 70-71 ºC
- Boiling Point: 467.0±40.0 °C at 760 mmHg
- Flash Point: 236℃
- PSA: 47.92000
- LogP: 4.18690
Macelignan Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- Safety Instruction: H303+H313+H333
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Macelignan Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N0064-10mM*1mLinDMSO |
Macelignan |
107534-93-0 | 99.95% | 10mM*1mLinDMSO |
¥1650 | 2023-07-26 | |
| MedChemExpress | HY-N0064-5mg |
Macelignan |
107534-93-0 | 99.95% | 5mg |
¥1500 | 2024-05-25 | |
| MedChemExpress | HY-N0064-10mg |
Macelignan |
107534-93-0 | 99.95% | 10mg |
¥2550 | 2024-05-25 | |
| ChemFaces | CFN98539-20mg |
Anwulignan |
107534-93-0 | >=98% | 20mg |
$100 | 2021-07-22 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M165815-25mg |
Macelignan |
107534-93-0 | 98% (HPLC) | 25mg |
¥1445.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M165815-5mg |
Macelignan |
107534-93-0 | 98% (HPLC) | 5mg |
¥301.90 | 2023-09-02 | |
| ChemScence | CS-3657-5mg |
Macelignan |
107534-93-0 | 99.85% | 5mg |
$180.0 | 2022-04-28 | |
| ChemScence | CS-3657-10mg |
Macelignan |
107534-93-0 | 99.85% | 10mg |
$306.0 | 2022-04-28 | |
| DC Chemicals | DCA-015-20 mg |
Anwuligan |
107534-93-0 | >98%, Standard References Grade | 20mg |
$280.0 | 2022-03-01 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHL83522-10MG |
Macelignan |
107534-93-0 | 10mg |
¥7455.28 | 2024-12-30 |
Macelignan Suppliers
Macelignan Related Literature
-
Xinyun Zhang,Shu Jing,Huijiao Lin,Wei Sun,Weihai Jiang,Chunyan Yu,Jinghui Sun,Chunmei Wang,Jianguang Chen,He Li Food Funct. 2019 10 7755
-
Xin Huang,Fengrui Song,Zhiqiang Liu,Shuying Liu,Jun Ai Analyst 2011 136 4308
-
Jung-Soo Park,Jong-Hwa Park,Ki-Young Kim RSC Adv. 2019 9 31247
-
Jing Qu,Shi-Shan Yu,Dan Du,Ya-Dan Wang RSC Adv. 2013 3 10078
-
D. A. Whiting Nat. Prod. Rep. 1987 4 499
Additional information on Macelignan
Macelignan: A Comprehensive Overview of CAS No. 107534-93-0
Macelignan, a naturally occurring phytochemical compound, is derived from the ginkgo biloba tree and has garnered significant attention in the field of pharmaceutical research due to its diverse biological activities. With a CAS number of 107534-93-0, this compound has been extensively studied for its potential therapeutic applications, particularly in the areas of neuroprotection, anti-inflammatory, and antioxidant effects. This article provides an in-depth exploration of Macelignan, highlighting its chemical structure, pharmacological properties, and the latest research findings that underscore its significance in modern medicine.
The chemical structure of Macelignan is characterized by its unique lignan derivative configuration, which distinguishes it from other phytochemicals. Its molecular formula and empirical structure contribute to its distinctive biological profile, making it a subject of intense interest among researchers. The compound's ability to interact with various cellular pathways has been a focal point in studies aimed at understanding its mechanisms of action.
In recent years, the pharmacological properties of Macelignan have been thoroughly investigated, revealing its potential as a therapeutic agent. One of the most notable areas of research has been its neuroprotective effects. Studies have demonstrated that Macelignan can protect against neuronal damage induced by oxidative stress and excitotoxicity, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in neurological disorders.
Furthermore, Macelignan has shown significant anti-inflammatory properties. Research indicates that it can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX, thereby reducing inflammation and associated symptoms. This makes Macelignan a valuable candidate for the development of anti-inflammatory drugs, particularly for conditions where chronic inflammation plays a pivotal role.
The antioxidant properties of Macelignan are another area of considerable interest. Reactive oxygen species (ROS) are known to contribute to various pathological processes, including aging and cancer. Macelignan's ability to scavenge ROS and neutralize free radicals has been demonstrated in multiple in vitro and in vivo studies. This antioxidant activity not only helps in preventing cellular damage but also enhances overall cellular health.
Recent clinical trials have begun to explore the therapeutic efficacy of Macelignan in humans. Preliminary results suggest that it may have beneficial effects on cognitive function and could potentially slow down the progression of neurodegenerative diseases. Additionally, its anti-inflammatory properties have shown promise in managing conditions such as rheumatoid arthritis and inflammatory bowel disease.
The mechanism of action behind Macelignan's diverse biological activities is multifaceted. It interacts with various receptors and signaling pathways, including those involved in neuroprotection, inflammation, and oxidative stress regulation. This multifaceted approach makes Macelignan a versatile compound with broad therapeutic implications.
One of the most exciting aspects of Macelignan research is its potential role in personalized medicine. Due to its unique chemical structure and biological profile, it can be tailored to target specific disease pathways, making it a promising candidate for personalized therapeutic strategies. Researchers are exploring ways to optimize its delivery systems to enhance bioavailability and efficacy.
The future direction of Macelignan research is likely to focus on refining its therapeutic applications and exploring new avenues for treatment development. Ongoing studies aim to elucidate its exact mechanisms of action and identify any potential side effects or interactions with other drugs. As our understanding of this compound grows, so too will its potential applications in medicine.
In conclusion, Macelignan (CAS No. 107534-93-0) is a remarkable phytochemical with a wide range of biological activities that make it a compelling candidate for therapeutic applications. Its neuroprotective, anti-inflammatory, and antioxidant properties have been well-documented in numerous studies, highlighting its significance in modern medicine. As research continues to uncover new insights into its mechanisms and applications, Macelignan is poised to play a crucial role in the development of novel treatments for various diseases.
107534-93-0 (Macelignan) Related Products
- 130008-79-6(rel-4-(2R,3R)-4-(1,3-Benzodioxol-5-yl)-2,3-dimethylbutyl-2-methoxyphenol)
- 128594-97-8(Isobenzofuran,5-[(2R,3R)-4-(3,4-dimethoxyphenyl)-2,3-dimethylbutyl]-1,3-dihydro-)
- 75470-86-9(1,3-Benzodioxole,5,5'-[(2R,3S)-2,3-dimethyl-1,4-butanediyl]bis[7-methoxy-, rel-)
- 40135-87-3(4-[3-(1,3-benzodioxol-5-yl)propyl]phenol)
- 77150-81-3(1,3-Benzodioxole,5,5'-(2,3-dimethyl-1,4-butanediyl)bis- (9CI))
- 114127-24-1(Phenol,4-[(2R,3S)-4-(1,3-benzodioxol-5-yl)-2,3-dimethylbutyl]-2-methoxy-, rel-)
- 110269-50-6(1,3-Benzodioxole,5,5'-[(2R,3S)-2,3-dimethyl-1,4-butanediyl]bis-, rel-)
- 128364-33-0(1,3-Benzodioxole,6-[(2R,3R)-4-(1,3-benzodioxol-5-yl)-2,3-dimethylbutyl]-4-methoxy-)
- 89139-90-2(1,3-Benzodioxole, 5-decyl-)
- 50479-31-7(1,3-Benzodioxole, 5-[3-(4-methoxyphenyl)propyl]-)